4-methyl-N-[3-(1-piperidinyl)propyl]benzenesulfonamide

• IUPAC Name: 4-methyl-N-(3-piperidin-1-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C15H24N2O2S/c1-14-6-8-15(9-7-14)20(18,19)16-10-5-13-17-11-3-2-4-12-17/h6-9,16H,2-5,10-13H2,1H3
• InChI Key: QJJMORLMHSGHCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCCCC2
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

4-methyl-N-[3-(1-piperidinyl)propyl]benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound is commonly referred to as MPB or MPBP, and it has been studied for its biochemical and physiological effects, as well as its mechanism of action and synthesis methods.

Mechanism of Action

The exact mechanism of action of MPB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This leads to a reduction in inflammation and pain, as well as a decrease in seizure activity.
Biochemical and Physiological Effects:
Studies have shown that MPB can reduce inflammation in animal models of arthritis and other inflammatory conditions. It has also been shown to have analgesic effects, reducing pain in animal models of neuropathic pain. Additionally, MPB has been shown to have anticonvulsant effects, reducing seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using MPB in lab experiments is its relatively low toxicity and good solubility in water and organic solvents. However, one limitation is that it can be difficult to obtain in large quantities, making it expensive to use in large-scale experiments.

Future Directions

There are several potential future directions for research on MPB. One area of interest is its potential use in the treatment of inflammatory bowel disease, as studies have shown that it can reduce inflammation in the gut. Another area of interest is its potential use in the treatment of neuropathic pain, as studies have shown that it has analgesic effects in animal models of this condition. Additionally, MPB may have potential as a treatment for epilepsy, as it has been shown to have anticonvulsant effects in animal models.

Synthesis Methods

The synthesis of MPB involves the reaction of 4-methylbenzenesulfonyl chloride with 3-(1-piperidinyl)propylamine in the presence of a base. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

MPB has been studied for its potential use as a therapeutic agent in the treatment of various diseases and conditions. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.